4-Methoxy-3-[(2-nitrophenoxy)methyl]benzaldehyde

• IUPAC Name: 4-methoxy-3-[(2-nitrophenoxy)methyl]benzaldehyde
• InChI: InChI=1S/C15H13NO5/c1-20-14-7-6-11(9-17)8-12(14)10-21-15-5-3-2-4-13(15)16(18)19/h2-9H,10H2,1H3
• InChI Key: OJLZETGPULWKBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)COC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H13NO5
• DSSTOX Substance ID: DTXSID001236937
• Molecular Weight: 287.27 g/mol
• CAS RN: 329222-81-3

Description

4-Methoxy-3-[(2-nitrophenoxy)methyl]benzaldehyde is a unique chemical compound with the empirical formula C15H13NO5. It has a molecular weight of 287.27.

Molecular Structure Analysis

The molecular structure of 4-Methoxy-3-[(2-nitrophenoxy)methyl]benzaldehyde consists of a benzene ring substituted with a methoxy group and a (2-nitrophenoxy)methyl group. The SMILES string representation of this compound is COC1=CC=C(C=O)C=C1COC(C=CC=C2)=C2N+=O.

Physical And Chemical Properties Analysis

4-Methoxy-3-[(2-nitrophenoxy)methyl]benzaldehyde is a solid compound. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I retrieved.

Scientific Research Applications

Synthesis and Optical Properties

• Synthesis and Optical Properties of Aluminum and Zinc Quinolates: A study conducted by Barberis & Mikroyannidis (2006) explored the synthesis of aluminum and zinc complexes using substituted 2-styryl-8-quinolinol, derived from the reaction of 4-Methyl(methoxy or chloro)benzaldehyde with 2-methyl-8-quinolinol. These complexes exhibited improved thermal stability, solubility in organic solvents, and photoluminescence properties, emitting blue-green light that was red-shifted compared to reference complexes, indicating potential applications in optical materials and devices (Barberis & Mikroyannidis, 2006).

Chemical Properties and Reactions

• Selective Photocatalytic Oxidation of Benzyl Alcohol and Derivatives: Higashimoto et al. (2009) investigated the photocatalytic oxidation of benzyl alcohol and its derivatives, including 4-methoxybenzyl alcohol, on a TiO2 photocatalyst under O2 atmosphere. The reaction achieved high conversion and selectivity, proceeding under both UV and visible light irradiation. This study highlights the role of surface complexes in selective photocatalytic oxidation, suggesting applications in green chemistry and environmental remediation (Higashimoto et al., 2009).

Material Science and Engineering

• Growth of Vanillin Crystals for Second Harmonic Generation Applications: Singh et al. (2001) focused on the growth of vanillin crystals, known as 4-hydroxy 3-methoxy benzaldehyde, for second harmonic generation (SHG) applications in the ultra-violet and near-infrared wavelength regions. The study found that vanillin exhibited higher effective conversion efficiency compared to other commercially available crystals, suggesting its potential in optical and electronic applications (Singh et al., 2001).

Atmospheric Chemistry

• Heterogeneous Reaction of Coniferyl Alcohol with NO3 Radicals: Liu, Wen, and Wu (2017) explored the heterogeneous reaction of coniferyl alcohol, a marker compound for wood smoke emissions, with NO3 radicals. The study identified several products, including 4-hydroxy-3-methoxy-benzaldehyde, and proposed reaction mechanisms, contributing to our understanding of the chemical behavior of wood smoke components in the atmosphere (Liu, Wen, & Wu, 2017).

Safety and Hazards

This compound is classified as a skin sensitizer and can cause serious eye damage. It is recommended to avoid ingestion and inhalation, and to avoid contact with skin, eyes, and clothing. It should be stored in a dry, cool, and well-ventilated place.